Ethyl 3-(4-chlorophenyl)-5-[[2-(3,4-dimethoxyphenyl)acetyl]amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
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Description
Ethyl 3-(4-chlorophenyl)-5-[[2-(3,4-dimethoxyphenyl)acetyl]amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C25H22ClN3O6S and its molecular weight is 527.98. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Heterocycles
Research into thienoquinoline derivatives, such as the synthesis of novel heterocyclo-thieno[2,3-b]quinoline derivatives, demonstrates the interest in developing new organic compounds with potential applications in medicinal chemistry and materials science. These compounds are synthesized through complex reactions involving intermediates like ethyl 3-amino-4-(p-chlorophenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxylate, showcasing the intricate chemistry involved in producing novel heterocycles with potential therapeutic or material properties (Awad, Abdel-rahman, & Bakhite, 1991).
Antimicrobial and Herbicidal Activities
The development of compounds with antibacterial, antifungal, and herbicidal activities highlights the pharmaceutical and agricultural applications of these chemicals. For instance, synthesis and evaluation of 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives have been reported to exhibit significant herbicidal activities, indicating the potential use of related compounds in developing new herbicides (Xu et al., 2008).
Pharmacological Screening
The pharmacological screening of pyrazolo[3,4-c]pyridazine derivatives for effects on the central nervous system demonstrates the pharmaceutical research applications of these compounds. Such studies are essential in discovering new drugs that can modulate the central nervous system, potentially leading to treatments for various neurological disorders (Zabska et al., 1998).
Synthesis of Antimicrobial Agents
The synthesis and characterization of new quinazolines as potential antimicrobial agents represent the ongoing research efforts to combat microbial resistance by developing novel antimicrobial compounds. These studies are crucial in the field of medicinal chemistry, aiming to introduce new therapies against resistant microbial strains (Desai, Shihora, & Moradia, 2007).
Molecular Structure and Analysis
The detailed molecular structure and spectral analyses of compounds like ethyl-4-[(2,4-dinitrophenyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate emphasize the importance of understanding the physical and chemical properties of these molecules. Such analyses are foundational in the design and development of new compounds with specific properties and applications (Singh et al., 2013).
Properties
IUPAC Name |
ethyl 3-(4-chlorophenyl)-5-[[2-(3,4-dimethoxyphenyl)acetyl]amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22ClN3O6S/c1-4-35-25(32)22-17-13-36-23(21(17)24(31)29(28-22)16-8-6-15(26)7-9-16)27-20(30)12-14-5-10-18(33-2)19(11-14)34-3/h5-11,13H,4,12H2,1-3H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCFNBTFVIRSXQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CC3=CC(=C(C=C3)OC)OC)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22ClN3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
528.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.